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Compound of Interest

Compound Name: Nlrp3-IN-15

Cat. No.: B12397357 Get Quote

Introduction

Nlrp3-IN-15 is a potent and selective inhibitor of the NLRP3 (NOD-, LRR- and pyrin domain-

containing protein 3) inflammasome. The NLRP3 inflammasome is a multiprotein complex that

plays a critical role in the innate immune system by responding to a wide range of pathogen-

associated molecular patterns (PAMPs) and danger-associated molecular patterns (DAMPs).[1]

Its activation leads to the cleavage of pro-caspase-1 into active caspase-1, which in turn

processes pro-interleukin-1β (pro-IL-1β) and pro-IL-18 into their mature, pro-inflammatory

forms.[1] Dysregulation of the NLRP3 inflammasome is implicated in a variety of inflammatory

diseases, including autoinflammatory syndromes, type 2 diabetes, atherosclerosis, and

neurodegenerative disorders. Nlrp3-IN-15 offers a valuable tool for researchers to investigate

the in vivo roles of the NLRP3 inflammasome and to evaluate the therapeutic potential of its

inhibition.

Mechanism of Action

Nlrp3-IN-15 functions by selectively inhibiting the assembly of the NLRP3 inflammasome. It

has been shown to inhibit the oligomerization of the adaptor protein ASC (apoptosis-associated

speck-like protein containing a CARD), a critical step in the formation of a functional

inflammasome complex.[2] This blockade prevents the subsequent activation of caspase-1 and

the release of mature IL-1β and IL-18. In vitro studies have demonstrated that Nlrp3-IN-15
inhibits IL-1β release with an IC50 of 0.114 μM.[2][3][4][5]
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Nlrp3-IN-15 has been utilized in preclinical animal models to study the effects of NLRP3

inflammasome inhibition in acute inflammatory conditions. A key application has been in

models of sepsis, where systemic inflammation plays a central role.

Data Presentation

The following tables summarize the available quantitative data for Nlrp3-IN-15 administration in

animal models.

Table 1: In Vivo Efficacy of Nlrp3-IN-15

Animal Model
Administration
Route

Dosage Outcome

LPS-induced septic

mouse model
Intraperitoneal (i.p.) 50 mg/kg

Decreased serum IL-

1β levels and reduced

alveolar wall

thickening in the

lungs.[2]

Table 2: Pharmacokinetic Profile of Nlrp3-IN-15 in Mice

Administration
Route

Dosage
(mg/kg)

T½ (h) Tmax (h)
Bioavailability
(F%)

Oral (p.o.) 20 1.659 0.5 9.6

Intraperitoneal

(i.p.)
20 1.807 0.167 21.2

Data sourced from MedChemExpress product information.[2]

Experimental Protocols
Protocol 1: Preparation and Administration of Nlrp3-IN-15 for In Vivo Studies
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This protocol describes the preparation and administration of Nlrp3-IN-15 for intraperitoneal

injection in a mouse model of LPS-induced sepsis.

Materials:

Nlrp3-IN-15 powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80

Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer

Syringes and needles for injection

Procedure:

Vehicle Preparation:

Prepare a vehicle solution consisting of 5% DMSO, 30% PEG300, 5% Tween 80, and 60%

saline or PBS.

For example, to prepare 1 ml of vehicle, mix 50 µl of DMSO, 300 µl of PEG300, 50 µl of

Tween 80, and 600 µl of saline/PBS.

Vortex thoroughly to ensure a homogenous solution.

Nlrp3-IN-15 Formulation:

Calculate the required amount of Nlrp3-IN-15 based on the desired dosage (e.g., 50

mg/kg) and the number and weight of the animals.

For a 20g mouse at a 50 mg/kg dose, you would need 1 mg of Nlrp3-IN-15 per mouse.
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Dissolve the weighed Nlrp3-IN-15 powder in a small amount of DMSO first.

Gradually add the remaining vehicle components while vortexing to create a clear solution.

The final concentration of the working solution will depend on the injection volume. For a

typical injection volume of 100 µl for a 20g mouse, the working solution concentration

would be 10 mg/ml.

Administration:

Administer the formulated Nlrp3-IN-15 to the mice via intraperitoneal (i.p.) injection.

The timing of administration will depend on the experimental design. For prophylactic

treatment in an LPS-induced sepsis model, Nlrp3-IN-15 is typically administered prior to

the LPS challenge.

Protocol 2: LPS-Induced Sepsis Model in Mice

This protocol outlines the induction of systemic inflammation using lipopolysaccharide (LPS) in

mice to evaluate the efficacy of Nlrp3-IN-15.

Materials:

Male C57BL/6 mice (8-10 weeks old)

Lipopolysaccharide (LPS) from E. coli

Sterile, pyrogen-free saline

Nlrp3-IN-15 formulation (from Protocol 1)

Vehicle control (from Protocol 1)

Equipment for blood collection (e.g., cardiac puncture, tail vein)

ELISA kits for IL-1β measurement

Histology equipment and reagents

Procedure:
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Animal Acclimation:

Acclimate mice to the laboratory conditions for at least one week before the experiment.

Grouping and Treatment:

Divide the mice into experimental groups (e.g., Vehicle + Saline, Vehicle + LPS, Nlrp3-IN-
15 + LPS).

Administer Nlrp3-IN-15 (50 mg/kg, i.p.) or the vehicle control to the respective groups.

This is often done 30-60 minutes before the LPS challenge.

Induction of Sepsis:

Inject LPS (e.g., 10-20 mg/kg, i.p.) to induce a systemic inflammatory response. The dose

of LPS may need to be optimized depending on the specific strain and desired severity of

the model.

Monitoring and Sample Collection:

Monitor the animals for signs of sepsis (e.g., lethargy, piloerection, hypothermia).

At a predetermined time point (e.g., 4-6 hours after LPS injection), collect blood samples

for cytokine analysis.

Euthanize the animals and collect tissues (e.g., lungs) for histological examination.

Analysis:

Measure serum IL-1β levels using an ELISA kit according to the manufacturer's

instructions.

Process the lung tissue for histology and stain with Hematoxylin and Eosin (H&E) to

assess inflammation and tissue damage, such as alveolar wall thickening.
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Caption: NLRP3 inflammasome signaling pathway and the inhibitory action of Nlrp3-IN-15.
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Experimental Workflow for In Vivo Evaluation of Nlrp3-IN-15
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Caption: Workflow for evaluating the in vivo efficacy of Nlrp3-IN-15.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

